Cas no 69672-40-8 (alpha-fluoromethylhistamine)

• Product Name: alpha-fluoromethylhistamine
• CAS No: 69672-40-8
• MF: C₆H₁₀FN₃
• MW: 143.162104129791
• CID: 973990
• PubChem ID: 125784
• Update Time: 2025-04-19

alpha-fluoromethylhistamine Chemical and Physical Properties

Names and Identifiers

• alpha-fluoromethylhistamine
• (S)-1-Fluoro-3-(1H-imidazol-4-yl)propan-2-amine
• DTXSID80989824
• 1H-Imidazole-4-ethanamine, alpha-(fluoromethyl)-, (S)-
• 1-fluoro-3-(1H-imidazol-5-yl)propan-2-amine
• SCHEMBL11083019
• 69672-40-8

• Inchi： 1S/C6H10FN3/c7-2-5(8)1-6-3-9-4-10-6/h3-5H,1-2,8H2,(H,9,10)/t5-/m0/s1
• InChI Key： HQJBDGCXJPRBDP-YFKPBYRVSA-N
• SMILES： FC[C@H](CC1=CN=CN1)N

Computed Properties

• Exact Mass: 143.086
• Monoisotopic Mass: 143.08587549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 54.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines